![molecular formula C6H10 B1595754 Hexa-1,3-diene CAS No. 42296-74-2](/img/structure/B1595754.png)
Hexa-1,3-diene
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Overview
Description
Hexadiene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air.
Scientific Research Applications
Liquid-Phase Selective Hydrogenation
Hexa-1,3-diene is used in liquid-phase selective hydrogenation on alumina-supported palladium catalysts. The effects of tin or silver addition on this process were studied, showing that all catalysts maintain a near 100% global selectivity. In the case of this compound, these high selectivity values persist even at total conversion (Sales, Mendes, & Bozon-Verduraz, 2000).
Diels–Alder Reactions
This compound is involved in Diels–Alder reactions. Studies have shown its reactivity with various dienes at room temperature, leading to the formation of 1:1 and 1:2 adducts (Barlow, Haszeldine, & Hubbard, 1971).
Thermal Unimolecular Isomerisation
Research on cis-hexa-1,3-diene has demonstrated its capability to isomerize in the gas phase to yield cis,trans-hexa-2,4-diene as the major product. This reaction follows a first-order homogeneous process and is considered truly unimolecular (Frey & Pope, 1966).
Use in Rhodium-Catalyzed Conjugated Additions
This compound derivatives, such as (3R,4R)-hexa-1,5-diene-3,4-diol, have been used as steering ligands in Rhodium-catalyzed asymmetric conjugated additions. This application shows potential for designing chiral diene ligands (Hu, Zhuang, Cao, & Du, 2009).
Synthesis of Polysubstituted 2,5-Dihydrofurans
1,4-Dilithio-1,3-diene derivatives react with aldehydes to form polysubstituted 2,5-dihydrofurans with high regio- and stereoselectivities. Hexa-2,4-diene-1,6-dialcoholates are proposed as intermediates in this process (Chen et al., 2002).
Properties
42296-74-2 | |
Molecular Formula |
C6H10 |
Molecular Weight |
82.14 g/mol |
IUPAC Name |
hexa-1,3-diene |
InChI |
InChI=1S/C6H10/c1-3-5-6-4-2/h3,5-6H,1,4H2,2H3 |
InChI Key |
AHAREKHAZNPPMI-UHFFFAOYSA-N |
SMILES |
CCC=CC=C |
Canonical SMILES |
CCC=CC=C |
physical_description |
Hexadiene appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air. |
Origin of Product |
United States |
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